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Compound of Interest

Compound Name: Torin 2

Cat. No.: B611424 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Torin 2. It offers procedural guidance for safe

handling, storage, and disposal of this potent and selective mTOR inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)
Torin 2 is classified as a hazardous substance. Adherence to strict safety protocols is essential

to mitigate risks.[1][2]

Hazard Classification:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE is mandatory when handling Torin 2:
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PPE Category Item Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times to

protect from splashes. A face

shield may be necessary for

larger quantities or when there

is a significant splash risk.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable.[3] Always inspect

gloves for integrity before use

and wash hands thoroughly

after handling.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect against skin

contact.

Respiratory Protection Use in a well-ventilated area

Work in a chemical fume hood

to avoid inhalation of dust or

aerosols.[2] If a fume hood is

not available, a NIOSH-

approved respirator may be

required.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of Torin 2 and

ensure a safe laboratory environment.

Operational Plan:

Preparation of Stock Solutions:

Torin 2 is typically supplied as a lyophilized powder.[4]

To prepare a 5 mM stock solution, reconstitute 5 mg of Torin 2 in 2.31 ml of DMSO.[4]
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It may be necessary to vortex and/or heat the solution to 37°C to ensure complete

dissolution.[4]

Working Concentrations:

Working concentrations can vary depending on the specific experiment but are typically in

the range of 10-1,000 nM for 1-24 hours.[4]

General Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions:

Form Storage Temperature Stability

Lyophilized Powder -20°C, desiccated 24 months[4]

In Solution (DMSO) -20°C

Use within 3 months to prevent

loss of potency.[4] Aliquot to

avoid multiple freeze/thaw

cycles.[4]

In Solvent -80°C 1 year[2][5]

In Solvent -20°C 6 months[2][5]

Accidental Release and Disposal Plan
In the event of a spill or at the end of its use, proper procedures must be followed.

Accidental Release Measures:

Ensure adequate ventilation.[6]
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Wear full personal protective equipment, including respiratory protection, gloves, and eye

protection.[2]

Contain the spill: Prevent further leakage or spillage if it is safe to do so.[6]

Clean-up: For solid spills, carefully sweep up the material and place it in a designated,

labeled waste container. For liquid spills, absorb with an inert material (e.g., vermiculite,

sand, or earth) and place in a suitable container for disposal.[2]

Decontaminate the area: Clean the spill area thoroughly.

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.[1][6]

Do not dispose of with household garbage or allow the product to reach the sewage system.

[1]

Physicochemical and Pharmacokinetic Data
The following tables summarize key quantitative data for Torin 2.

Physicochemical Properties:

Property Value

Molecular Weight 432.4 g/mol [4]

Molecular Formula C₂₄H₁₅F₃N₄O[4]

Purity >98%[4]

CAS Number 1223001-51-1[1]

Pharmacokinetic and Potency Data:
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Parameter Value Cell Line/System

mTOR IC₅₀ 0.25 nM p53-/- MEFs[7]

PI3K IC₅₀ 200 nM
p53-/-/mLST8-/- MEFs or PC3

cells[4][7]

ATM EC₅₀ 28 nM PC3 cells[7][8]

ATR EC₅₀ 35 nM PC3 cells[7][8]

DNA-PK EC₅₀ 118 nM PC3 cells[7][8]

Bioavailability (mouse) 51%[7] Male Swiss albino mice

Half-life (mouse) 0.72 hours[7] Male Swiss albino mice

Experimental Protocols and Signaling Pathways
Experimental Protocol: Western Blot Analysis of mTORC1 Signaling

This protocol is a standard method to assess the inhibitory effect of Torin 2 on the mTORC1

pathway.

Cell Culture: Plate MCF7 cells and allow them to adhere.

Serum Starvation: Serum-starve the cells overnight to reduce basal mTOR signaling.

Torin 2 Pretreatment: Treat the cells with varying concentrations of Torin 2 (e.g., as

indicated in the specific experiment) for 1 hour.[4]

Stimulation: Stimulate the cells with a growth factor such as hIGF-I (100 ng/ml) for 10

minutes to activate the mTOR pathway.[4]

Cell Lysis: Lyse the cells to extract proteins.

Western Blotting: Perform western blot analysis using antibodies against phosphorylated and

total forms of mTORC1 downstream targets, such as p70 S6 Kinase (Thr389) and S6

Ribosomal Protein (Ser235/236).[4]
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Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mTOR signaling pathway and a general experimental

workflow for handling Torin 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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